Cas no 1807099-23-5 (Methyl 4-amino-2-bromopyridine-6-acetate)
Methyl 4-amino-2-bromopyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-2-bromopyridine-6-acetate
-
- Inchi: 1S/C8H9BrN2O2/c1-13-8(12)4-6-2-5(10)3-7(9)11-6/h2-3H,4H2,1H3,(H2,10,11)
- InChI Key: LFLIHUWIHAOUAP-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(CC(=O)OC)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- XLogP3: 1
- Topological Polar Surface Area: 65.2
Methyl 4-amino-2-bromopyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015598-250mg |
Methyl 4-amino-2-bromopyridine-6-acetate |
1807099-23-5 | 95% | 250mg |
$950.60 | 2022-03-31 | |
| Alichem | A029015598-1g |
Methyl 4-amino-2-bromopyridine-6-acetate |
1807099-23-5 | 95% | 1g |
$2,981.85 | 2022-03-31 |
Methyl 4-amino-2-bromopyridine-6-acetate Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Methyl 4-amino-2-bromopyridine-6-acetate
Recent Advances in the Study of Methyl 4-amino-2-bromopyridine-6-acetate (CAS: 1807099-23-5) in Chemical Biology and Pharmaceutical Research
The compound Methyl 4-amino-2-bromopyridine-6-acetate (CAS: 1807099-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromopyridine core and ester functionality, has emerged as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of kinase inhibition and targeted drug delivery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 4-amino-2-bromopyridine-6-acetate in the synthesis of selective kinase inhibitors. The research team utilized this compound as a crucial precursor in developing a series of pyridine-based compounds showing remarkable selectivity for specific tyrosine kinases implicated in oncogenic pathways. The bromo substituent at the 2-position was found to be particularly important for subsequent cross-coupling reactions, enabling efficient structural diversification.
In the realm of drug discovery, Methyl 4-amino-2-bromopyridine-6-acetate has shown promise as a scaffold for the development of PROTACs (Proteolysis Targeting Chimeras). A recent Nature Chemical Biology publication (2024) described its incorporation into novel E3 ligase-recruiting molecules, where the amino group served as an ideal attachment point for linker chemistry. The researchers reported that derivatives of this compound exhibited improved cellular permeability compared to traditional PROTAC scaffolds, addressing one of the major challenges in this therapeutic modality.
The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) analyzed the conformational flexibility and electronic properties of Methyl 4-amino-2-bromopyridine-6-acetate, providing valuable insights for rational drug design. These studies revealed that the ester group at the 6-position contributes to favorable solubility characteristics while maintaining sufficient lipophilicity for membrane penetration.
From a synthetic chemistry perspective, several innovative methodologies have been developed for the modification of Methyl 4-amino-2-bromopyridine-6-acetate. A 2024 Advanced Synthesis & Catalysis paper described a novel palladium-catalyzed amination protocol that significantly expands the compound's derivatization potential. This advancement has opened new avenues for creating diverse chemical libraries based on this scaffold, facilitating structure-activity relationship studies in drug discovery programs.
Looking forward, Methyl 4-amino-2-bromopyridine-6-acetate continues to show promise in multiple areas of pharmaceutical research. Current clinical trials involving compounds derived from this scaffold are investigating its potential in treating various cancers and inflammatory diseases. The compound's unique combination of reactivity, stability, and bioavailability makes it a valuable tool in medicinal chemistry, with applications likely to expand as new synthetic methodologies and biological targets emerge.
1807099-23-5 (Methyl 4-amino-2-bromopyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)